Cas no 916421-06-2 (3'-Methoxy-5'-(trifluoromethyl)acetophenone)

3'-Methoxy-5'-(trifluoromethyl)acetophenone is a fluorinated aromatic ketone derivative characterized by the presence of a methoxy group at the 3' position and a trifluoromethyl group at the 5' position. This compound is of interest in organic synthesis and pharmaceutical research due to its electron-withdrawing trifluoromethyl group, which enhances reactivity in nucleophilic substitution and coupling reactions. The methoxy substituent further modulates its electronic properties, making it a versatile intermediate for constructing complex molecules. Its stability under standard conditions and compatibility with various reaction conditions make it suitable for applications in medicinal chemistry and material science. The compound is typically handled under controlled environments due to its potential sensitivity.

3'-Methoxy-5'-(trifluoromethyl)acetophenone structure

916421-06-2 structure

Product Name:3'-Methoxy-5'-(trifluoromethyl)acetophenone

CAS No:916421-06-2

MF:C₁₀H₉F₃O₂

MW:218.172473669052

MDL:MFCD09025417

CID:2951306

PubChem ID:19702336

Update Time:2025-05-27

3'-Methoxy-5'-(trifluoromethyl)acetophenone Chemical and Physical Properties

Names and Identifiers

- 3'-甲氧基-5'-(三氟甲基)苯乙酮
- 3'-METHOXY-5'-(TRIFLUOROMETHYL)ACETOPHENONE
- 1-(3-Methoxy-5-(trifluoromethyl)phenyl)ethanone
- 1-[3-methoxy-5-(trifluoromethyl)phenyl]ethan-1-one
- 1-[3-METHOXY-5-(TRIFLUOROMETHYL)PHENYL]ETHANONE
- Ethanone, 1-[3-methoxy-5-(trifluoromethyl)phenyl]-
- AB49102
- 1-(3-Methoxy-5-trifluoromethylphenyl)ethanone
- JS-4652
- 916421-06-2
- SCHEMBL1189514
- 1-(3-(Trifluoromethyl)-5-methoxyphenyl)ethanone
- MFCD09025417
- DB-210986
- AKOS015956709
- 3'-Methoxy-5'-(trifluoromethyl)acetophenone
- MDL： MFCD09025417
- Inchi： 1S/C10H9F3O2/c1-6(14)7-3-8(10(11,12)13)5-9(4-7)15-2/h3-5H,1-2H3
- InChI Key： CHTIJVBYTQACDL-UHFFFAOYSA-N
- SMILES： FC(C1C=C(C=C(C(C)=O)C=1)OC)(F)F

Computed Properties

Exact Mass: 218.05546401g/mol
Monoisotopic Mass: 218.05546401g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 237
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.5
Topological Polar Surface Area: 26.3

3'-Methoxy-5'-(trifluoromethyl)acetophenone Pricemore >>

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TRC	M106965-250mg	3'-Methoxy-5'-(trifluoromethyl)acetophenone	916421-06-2		250mg	$ 190.00	2022-06-04
TRC	M106965-500mg	3'-Methoxy-5'-(trifluoromethyl)acetophenone	916421-06-2		500mg	$ 305.00	2022-06-04
Apollo Scientific	PC302307-1g	3'-Methoxy-5'-(trifluoromethyl)acetophenone	916421-06-2	98%	1g	£60.00	2024-07-28
Apollo Scientific	PC302307-5g	3'-Methoxy-5'-(trifluoromethyl)acetophenone	916421-06-2	98%	5g	£248.00	2024-07-28
abcr	AB264000-1 g	3'-Methoxy-5'-(trifluoromethyl)acetophenone, 97%; .	916421-06-2	97%	1g	€146.80	2023-06-22
abcr	AB264000-5 g	3'-Methoxy-5'-(trifluoromethyl)acetophenone, 97%; .	916421-06-2	97%	5g	€481.40	2023-06-22
Chemenu	CM315484-5g	1-(3-Methoxy-5-(trifluoromethyl)phenyl)ethanone	916421-06-2	95%	5g	$467	2024-07-20
abcr	AB264000-1g	3'-Methoxy-5'-(trifluoromethyl)acetophenone, 97%; .	916421-06-2	97%	1g	€146.60	2025-04-15
abcr	AB264000-5g	3'-Methoxy-5'-(trifluoromethyl)acetophenone, 97%; .	916421-06-2	97%	5g	€480.50	2025-04-15
1PlusChem	1P00GYM1-1g	3'-METHOXY-5'-(TRIFLUOROMETHYL)ACETOPHENONE	916421-06-2		1g	$122.00	2024-04-20